Cas no 100311-26-0 (Benzoic acid,4-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester, hydrochloride (1:1))

• Product name: Benzoic acid,4-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester, hydrochloride (1:1)
• CAS No: 100311-26-0
• MF: C₁₈H₂₉ClN₂O₃
• MW: 356.887464284897
• CID: 197841
• PubChem ID: 57756

Benzoic acid,4-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester, hydrochloride (1:1)
• (2-hydroxy-3-pyrrolidin-1-ium-1-ylpropyl) 4-(butylamino)benzoate,chloride
• Benzoicacid, 4-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester,monohydrochloride (9CI)
• 100311-26-0
• 2-Hydroxy-3-(1-pyrrolidinyl)propyl p-(butylamino)benzoate hydrochloride
• Benzoic acid, p-(butylamino)-, 2-hydroxy-3-(1-pyrrolidinyl)propyl ester, hydrochloride

• Inchi： 1S/C18H28N2O3.ClH/c1-2-3-10-19-16-8-6-15(7-9-16)18(22)23-14​-17(21)13-20-11-4-5-12-20;/h6-9,17,19,21H,2-5,10-14H2,1H3;1H
• InChI Key： GDZLJTJTFRBSCY-UHFFFAOYSA-N
• SMILES： [Cl-].CCCCNC1C=CC(C(OCC(C[NH+]2CCCC2)O)=O)=CC=1

Computed Properties

• Exact Mass: 326.9598
• Monoisotopic Mass: 356.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Boiling Point: 494.2°Cat760mmHg
• Flash Point: 252.7°C
• PSA: 66.2
• LogP: 3.32500